2-[(2-bromophenyl)carbonyl]-N-(2-phenylethyl)hydrazinecarbothioamide

• Molecular Formula: C16H16BrN3OS
• Molecular Weight: 378.3 g/mol
• IUPAC Name: 1-[(2-bromobenzoyl)amino]-3-(2-phenylethyl)thiourea
• InChI: InChI=1S/C16H16BrN3OS/c17-14-9-5-4-8-13(14)15(21)19-20-16(22)18-11-10-12-6-2-1-3-7-12/h1-9H,10-11H2,(H,19,21)(H2,18,20,22)
• InChI Key: LLSMYXJSCNAIKB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=S)NNC(=O)C2=CC=CC=C2Br

Description

This compound belongs to the thiosemicarbazide class, characterized by a central hydrazinecarbothioamide backbone. Its structure includes a 2-bromophenyl carbonyl group and an N-(2-phenylethyl) substituent.

Biological Activity

The compound 2-[(2-bromophenyl)carbonyl]-N-(2-phenylethyl)hydrazinecarbothioamide is a hydrazine derivative notable for its unique structural features, including a bromophenyl carbonyl group and a phenylethyl substituent. This combination of functional groups suggests significant potential for various biological activities, making it an interesting candidate for medicinal chemistry research.

Structural Characteristics

The structural formula of the compound can be represented as follows:

$$\text{C}_{15}\text{H}_{16}\text{BrN}_{3}\text{OS}$$

This indicates the presence of a bromine atom, a hydrazine backbone, and a thioamide group, which are critical for its biological interactions. The presence of these functional groups allows the compound to engage in diverse chemical reactivity and biological target interactions.

Biological Activities

Research indicates that compounds containing hydrazine and thioamide functionalities often exhibit a range of biological activities, including:

• Antimicrobial Activity : Compounds similar to 2-[(2-bromophenyl)carbonyl]-N-(2-phenylethyl)hydrazinecarbothioamide have demonstrated effectiveness against various bacterial strains. For instance, studies have shown that derivatives with similar structures possess minimum inhibitory concentrations (MICs) ranging from 40 to 50 µg/mL against pathogens like E. faecalis and P. aeruginosa .
• Anticancer Properties : The compound's structural features suggest potential anticancer activity. Similar hydrazine derivatives have been reported to induce apoptosis in cancer cell lines, with IC50 values indicating significant cytotoxicity. For example, certain thiosemicarbazone derivatives have shown effective inhibition of cell proliferation in breast cancer cells .
• Antituberculosis Activity : Research has highlighted the potential of hydrazine derivatives as inhibitors of Mycobacterium tuberculosis. Structural analogs have demonstrated effectiveness against various strains, suggesting that 2-[(2-bromophenyl)carbonyl]-N-(2-phenylethyl)hydrazinecarbothioamide may also possess similar capabilities .

Comparative Analysis

The following table summarizes the biological activities of compounds structurally related to 2-[(2-bromophenyl)carbonyl]-N-(2-phenylethyl)hydrazinecarbothioamide:

Compound Name	Structural Features	Biological Activity
Hydrazinecarbothioamide	Basic hydrazine framework	Antimicrobial
4-Bromo-N-(phenethyl)hydrazine	Brominated phenethyl derivative	Anticancer
2-Amino-N-(phenethyl)thiazole	Thiazole ring with amine	Antimicrobial

This table illustrates how the unique combination of the bromophenyl carbonyl group and phenylethyl substituent distinguishes this compound from others in terms of its potential biological activities.

Case Studies

• Antimicrobial Study : In a comparative study, derivatives of hydrazinecarbothioamide were tested against common pathogens. The results indicated that certain modifications led to enhanced antimicrobial properties, with some derivatives achieving inhibition zones comparable to standard antibiotics .
• Cancer Cell Line Testing : A study involving MCF-7 breast cancer cells demonstrated that specific thiosemicarbazone derivatives could significantly reduce cell viability through apoptosis induction. The treated cells exhibited increased levels of lactate dehydrogenase (LDH), indicating cell membrane damage and cytotoxicity .
• Inhibition of Mycobacterium tuberculosis : A series of experiments tested various hydrazine derivatives against resistant strains of M. tuberculosis. Results showed promising activity, positioning these compounds as potential candidates for further development in antituberculosis therapies .

Comparison with Similar Compounds

Data Tables

Table 1: Comparative Physicochemical Properties

Compound	Molecular Formula	MW (g/mol)	Melting Point (°C)	Key Substituents
Target Compound	C₁₆H₁₄BrN₃OS	~393	Not Reported	2-Bromophenyl, N-(2-phenylethyl)
N-(2-Phenylethyl)hydrazinecarbothioamide ()	C₉H₁₃N₃S	209	Not Reported	None
Compound 3 ()	C₁₉H₁₇N₃O₃S	383	196–197	3-Hydroxynaphthyl, 2-methoxyphenyl
Benzothiazole Derivative ()	C₁₄H₁₁ClN₄S₂	358	Not Reported	6-Chloro-benzothiazole, 4-chlorophenyl